Cas no 2172463-05-5 (6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid)

• Product Name: 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid
• CAS No: 2172463-05-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5754430
• PubChem ID: 165480923
• Update Time: 2025-05-26

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1507137
• 2172463-05-5
• 6-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}hexanoic acid
• 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-27(2,25(32)28-16-10-4-5-15-24(30)31)18-29-26(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23H,3-5,10,15-18H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HSDPPPOSGLXKLL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCCCC(=O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid

Introduction to 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic Acid (CAS No. 2172463-05-5)

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid, identified by its CAS number 2172463-05-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its potential as a pharmacological agent.

The chemical structure of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid consists of a hexanoic acid backbone modified with an amide group at the second carbon position. This amide group is further substituted with a methoxycarbonyl group and an amino methyl chain, which extends into a 2-methylbutanamido moiety. The incorporation of the fluoren-9-yl group at the methoxycarbonyl position introduces a rigid aromatic ring system, which can enhance the compound's solubility and bioavailability while also providing a scaffold for further derivatization.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of organic compounds. The fluoren scaffold, in particular, has been extensively studied due to its ability to interact with biological targets in unique ways. The presence of the methoxycarbonyl group in this compound not only contributes to its stability but also serves as a site for further functionalization, allowing for the creation of analogs with tailored biological properties.

The synthesis of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-yl moiety is particularly critical and often requires specialized synthetic techniques to achieve optimal results. Advances in synthetic methodologies have enabled researchers to more efficiently construct complex molecules like this one, facilitating their exploration as potential drug candidates.

The biological activity of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid has been investigated in various preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a candidate for treating a range of diseases. For instance, its interaction with specific protein targets may lead to therapeutic benefits in areas such as cancer, inflammation, and neurodegenerative disorders. These preliminary results are encouraging and warrant further investigation into its potential applications.

The use of computational modeling and high-throughput screening techniques has significantly accelerated the discovery process for novel compounds like 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid. By leveraging these technologies, researchers can predict the biological activity of new molecules with greater accuracy and identify promising candidates for further study. This approach has been instrumental in advancing drug development pipelines and bringing new treatments to patients more quickly.

In conclusion, 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid (CAS No. 2172463-05-5) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the discovery and development of new therapeutic agents.